molecular formula C13H13BrClN B3185689 7-Bromo-4-chloro-8-methyl-2-propylquinoline CAS No. 1189105-50-7

7-Bromo-4-chloro-8-methyl-2-propylquinoline

Cat. No. B3185689
CAS RN: 1189105-50-7
M. Wt: 298.60 g/mol
InChI Key: COSPGAOVJFFOTP-UHFFFAOYSA-N
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Description

7-Bromo-4-chloro-8-methyl-2-propylquinoline is a useful research compound. Its molecular formula is C13H13BrClN and its molecular weight is 298.60 g/mol. The purity is usually 95%.
The exact mass of the compound 7-Bromo-4-chloro-8-methyl-2-propylquinoline is 296.99199 g/mol and the complexity rating of the compound is 236. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties

CAS RN

1189105-50-7

Product Name

7-Bromo-4-chloro-8-methyl-2-propylquinoline

Molecular Formula

C13H13BrClN

Molecular Weight

298.60 g/mol

IUPAC Name

7-bromo-4-chloro-8-methyl-2-propylquinoline

InChI

InChI=1S/C13H13BrClN/c1-3-4-9-7-12(15)10-5-6-11(14)8(2)13(10)16-9/h5-7H,3-4H2,1-2H3

InChI Key

COSPGAOVJFFOTP-UHFFFAOYSA-N

SMILES

CCCC1=CC(=C2C=CC(=C(C2=N1)C)Br)Cl

Canonical SMILES

CCCC1=CC(=C2C=CC(=C(C2=N1)C)Br)Cl

Origin of Product

United States

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